Cas no 1118-77-0 (Methyl 3,7,11,15-tetramethylhexadecanoate)

• Product Name: Methyl 3,7,11,15-tetramethylhexadecanoate
• CAS No: 1118-77-0
• Molecular Formula: C₂₁H₄₂O₂
• Molecular Weight: 326.55698
• CID: 894483
• PubChem ID: 568163

Methyl 3,7,11,15-tetramethylhexadecanoate Properties

Names and Identifiers

• Methyl 3,7,11,15-tetramethylhexadecanoate
• 3,7,11,15-tetramethylhexadecanoic acid methyl ester
• METHYL PHYTANATE
• Phytanic acid methyl ester
• 3,7,11,15-Tetramethylhexadecansaeuremethylester
• AC1LC20C
• AC1Q5ZSD
• CTK0D3244
• Hexadecanoic acid, 3,7,11,15-tetramethyl-, methyl ester
• Methyl 3,7,11,15-tetramethyl-hexadecanoat
• Methylphytanat
• Methylphytanoat
• Phytansaeure-methylester
• HY-W127341
• SCHEMBL14321335
• LAWJUFPULQZGLF-UHFFFAOYSA-N
• Phytanic acid methyl ester, >=95%
• CS-0185579
• Methyl 3,7,11,15-tetramethylhexadecanoate #
• 1118-77-0
• J-002651
• DTXSID50340862
• 5-(4-FLUOROPHENYL)-2-METHYL-3-FUROICACID
• MFCD00214370

• InChIKey： LAWJUFPULQZGLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H42O2/c1-17(2)10-7-11-18(3)12-8-13-19(4)14-9-15-20(5)16-21(22)23-6/h17-20H,7-16H2,1-6H3
• SMILES： CC(C)CCCC(C)CCCC(C)CCCC(C)CC(=O)OC

Computed Properties

• Exact Mass: 326.31866
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 15
• Monoisotopic Mass: 326.318480578g/mol
• Heavy Atom Count: 23
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids